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Compound of Interest

Compound Name: Bodipy C12-ceramide

Cat. No.: B130238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BODIPY™ FL C12-Ceramide (N-(4,4-Difluoro-5,7-Dimethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-

dodecanoyl)sphingosine) is a fluorescently labeled long-chain ceramide analog that serves as

a vital stain for the Golgi apparatus in live cells. Its unique spectral properties and metabolic

processing pathways make it an invaluable tool for investigating lipid metabolism, trafficking,

and the intricate roles of ceramides in cellular signaling, including apoptosis and stress

responses. The BODIPY™ fluorophore offers high photostability, a narrow emission spectrum,

and concentration-dependent fluorescence, enabling both qualitative visualization and

quantitative analysis of ceramide dynamics.

Principle of Staining
BODIPY™ FL C12-Ceramide is readily taken up by live cells and transported to the Golgi

apparatus, a central hub for lipid metabolism and sorting.[1] Once in the Golgi, it can be

metabolized into other sphingolipids, such as sphingomyelin and glucosylceramide.[2] The

accumulation of the fluorescent ceramide and its metabolites within the Golgi cisternae allows

for precise visualization of this organelle. A key feature of BODIPY™ dyes is their

concentration-dependent emission shift. At low concentrations, the probe exhibits green

fluorescence, while at higher concentrations within the Golgi membranes, it can exhibit a red-

shifted emission, which can be used to estimate the local concentration of the probe.[3][4]
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Applications
Visualization of Golgi Apparatus Morphology: Provides high-resolution imaging of the Golgi

complex in living cells, allowing for the study of its structure and dynamics in response to

various stimuli.[1]

Ceramide and Sphingolipid Trafficking: Enables the tracking of ceramide transport and its

subsequent metabolism and distribution to other cellular compartments.

Investigation of Lipid Metabolism: Serves as a tool to study the effects of drugs or genetic

modifications on sphingolipid metabolic pathways.

Apoptosis and Cellular Stress Studies: As ceramide is a key signaling molecule in apoptosis,

this probe can be used to monitor changes in ceramide levels and localization during

programmed cell death.

Drug Discovery and Development: Can be employed in high-throughput screening assays to

identify compounds that modulate ceramide metabolism or trafficking.

Data Presentation
Quantitative analysis of BODIPY™ FL C12-Ceramide fluorescence can provide valuable

insights into cellular processes. This data is typically presented in tabular format for clarity and

ease of comparison.

Table 1: Quantification of BODIPY™ FL C12-Ceramide Lipid Droplet Accumulation

This table illustrates the effect of inhibitors on the accumulation of BODIPY™ FL C12-Ceramide

in lipid droplets within cytotrophoblast cells. Data is presented as the mean ± SEM.

Treatment Group
BODIPY™ FL C12-Ceramide
Accumulation (Arbitrary Units)

Control (Vehicle) 100 ± 8

Phloretin (Transport Inhibitor) 45 ± 5

Triacsin C (Acyl-CoA Synthetase Inhibitor) 30 ± 4

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.thermofisher.com/us/en/home/life-science/cell-analysis/cell-structure/golgi.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


*Data adapted from a study on cytotrophoblast cells.[5] **p<0.001 vs Control.

Table 2: Time-Dependent Uptake of BODIPY™ FL C12-Ceramide

This table shows the mean fluorescence intensity of BODIPY™ FL C12-Ceramide in two

different cell types over time.

Time Point
Cell Type A (Mean
Fluorescence Intensity)

Cell Type B (Mean
Fluorescence Intensity)

15 min 5,200 ± 350 3,800 ± 290

30 min 12,500 ± 980 8,100 ± 650

60 min 25,800 ± 1,500 15,300 ± 1,100

This is representative data and will vary depending on the cell type and experimental

conditions.

Experimental Protocols
Materials

BODIPY™ FL C12-Ceramide (e.g., from a commercial supplier)

Dimethyl sulfoxide (DMSO), high purity

Live-cell imaging medium (e.g., phenol red-free DMEM or HBSS)

Bovine Serum Albumin (BSA), fatty acid-free

Cells cultured on glass-bottom dishes or chamber slides suitable for microscopy

Fluorescence microscope with appropriate filter sets for BODIPY™ FL (Excitation/Emission:

~505/511 nm)

Preparation of Staining Solution
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Stock Solution: Prepare a 1 mM stock solution of BODIPY™ FL C12-Ceramide in DMSO.

Store at -20°C, protected from light.

BSA Complexation (Recommended): To enhance solubility and delivery to cells, complex the

fluorescent ceramide with BSA.

Dilute the 1 mM stock solution to 50 µM in a suitable buffer (e.g., HBSS).

Add an equimolar concentration of fatty acid-free BSA.

Incubate at 37°C for 30 minutes.

Working Solution: Dilute the BODIPY™ FL C12-Ceramide/BSA complex in pre-warmed live-

cell imaging medium to a final concentration of 1-5 µM. The optimal concentration should be

determined empirically for each cell type.

Staining Protocol for Live Cells
Cell Culture: Plate cells on a suitable imaging dish or slide and culture until they reach the

desired confluency (typically 60-80%).

Washing: Gently wash the cells twice with pre-warmed live-cell imaging medium to remove

any residual serum.

Staining: Remove the wash medium and add the pre-warmed BODIPY™ FL C12-Ceramide

working solution to the cells.

Incubation: Incubate the cells at 37°C in a CO2 incubator for 15-30 minutes, protected from

light. Incubation time may need to be optimized.

Washing: Remove the staining solution and wash the cells three times with pre-warmed live-

cell imaging medium.

Imaging: Add fresh, pre-warmed imaging medium to the cells. Image the cells immediately

using a fluorescence microscope with the appropriate filter set for BODIPY™ FL.
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Caption: Experimental workflow for BODIPY™ FL C12-Ceramide staining of live cells.
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Caption: Simplified overview of ceramide trafficking and metabolism within the cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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